Cas no 63291-60-1 (5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 63291-60-1
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD20698061
• CID: 4085132
• PubChem ID: 12350064
• Update Time: 2025-09-28

5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 5-amino-6-chloro-3-methyl-
• 5-Amino-6-chloro-3-methylpyrimidin-4(3H)-one
• 5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one
• DTXSID301258708
• EN300-295131
• 5-amino-6-chloro-3-methylpyrimidin-4-one
• SB57079
• SCHEMBL23234870
• NCA29160
• 63291-60-1
• 5-Amino-6-chloro-3-methyl-4(3H)-pyrimidinone

• MDL： MFCD20698061
• Inchi： 1S/C5H6ClN3O/c1-9-2-8-4(6)3(7)5(9)10/h2H,7H2,1H3
• InChI Key： HEPDHSPMBPMLKY-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(N)C(=O)N1C

Computed Properties

• Exact Mass: 159.0199395Da
• Monoisotopic Mass: 159.0199395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.7Ų

Additional information on 5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one

5-Amino-6-Chloro-3-Methyl-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

The compound with CAS No 63291-60-1, known as 5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one, is a fascinating molecule with a diverse range of applications in various fields of science and technology. This compound belongs to the class of dihydropyrimidinones, which are well-known for their structural versatility and functional diversity. The dihydropyrimidinone framework serves as a platform for numerous chemical modifications, making it a valuable structure in drug discovery and material science.

Recent studies have highlighted the potential of 5-amino-6-chloro-3-methyl-3,4-dihydropyrimidin-4-one in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. The amino group at position 5 and the chlorine substituent at position 6 contribute significantly to the molecule's reactivity and selectivity in various chemical reactions.

In addition to its pharmaceutical applications, this compound has shown promise in the realm of materials science. The methyl group at position 3 enhances the molecule's stability under thermal and oxidative conditions, making it a candidate for use in high-performance polymers and advanced materials. Recent advancements in polymer chemistry have demonstrated how such modifications can lead to materials with enhanced mechanical properties and thermal resistance.

The synthesis of 5-amino-6-chloro-3-methyl-3,4-dihydropyrimidinone involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of transition metal catalysts has enabled researchers to achieve higher yields and better selectivity in the formation of this compound. These findings underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules in various industries.

From an environmental perspective, the ecological impact of 5-amino-6-chloro-3-methyl-dihydropyrimidinone has been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is a positive indicator for its sustainable use in industrial applications.

In conclusion, 5-amino-6-chloro-3-methyl-dihydropyrimidinone (CAS No 63291-60) is a versatile compound with significant potential across multiple scientific domains. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and properties of this molecule, its role in advancing scientific knowledge will undoubtedly expand further.